Cas no 216979-25-8 (Allyl-3,5-dichloro-6-methylpyrazinone)

Allyl-3,5-dichloro-6-methylpyrazinone structure
216979-25-8 structure
Product Name:Allyl-3,5-dichloro-6-methylpyrazinone
CAS No:216979-25-8
MF:C8H8Cl2N2O
MW:219.06791973114
CID:2103850
Update Time:2023-08-03

Allyl-3,5-dichloro-6-methylpyrazinone Chemical and Physical Properties

Names and Identifiers

    • 1-allyl-3,5-dichloro-6-methylpyrazin-2(1H)-one
    • allyl-3,5-dichloro-6-methylpyrazinone
    • VQGUQAGNLWBFLO-UHFFFAOYSA-N
    • 1-Allyl-3,5-dichloro-6-methylpyrazinone
    • Allyl-3,5-dichloro-6-methylpyrazinone
    • Inchi: 1S/C8H8Cl2N2O/c1-3-4-12-5(2)6(9)11-7(10)8(12)13/h3H,1,4H2,2H3
    • InChI Key: VQGUQAGNLWBFLO-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)N(C(C(=N1)Cl)=O)CC=C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Topological Polar Surface Area: 32.7
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